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Compound of Interest

Compound Name: PRX-08066

Cat. No.: B15614581

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of PRX-08066. The following step-by-step guidance is designed
to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Identification and Safety Precautions

PRX-08066 is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Precautionary Statements:

» Wash skin thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]
e Avoid release to the environment.[1]

« If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[1]
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e Rinse mouth.[1]
e Collect spillage.[1]
» Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling PRX-08066.

Task Required Personal Protective Equipment

- Disposable Nitrile or Latex Gloves- Lab Coat-
o ) ) ] Safety Goggles or Face Shield- Respiratory
Weighing and Aliquoting (Solid) ) ] o
Protection (e.g., N95 or higher, especially if not

handled in a fume hood)

_ _ - Disposable Nitrile or Latex Gloves- Lab Coat-
Solution Preparation )
Safety Goggles or Face Shield

) - Disposable Nitrile or Latex Gloves- Lab Coat-
General Laboratory Handling Safety Gl
afety Glasses

Note: Always consult your institution's specific safety guidelines and the full Safety Data Sheet
(SDS) before handling any chemical.

Operational Procedures: Step-by-Step Guidance
3.1. Designated Handling Area

» All work with solid PRX-08066 and concentrated solutions should be conducted in a
designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

3.2. Weighing and Solution Preparation

o Preparation: Before handling the compound, ensure the designated area is clean and all
necessary equipment (spatulas, weigh boats, vials, solvents) and PPE are readily available.
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e Weighing:
o Perform all weighing of solid PRX-08066 within a chemical fume hood.
o Use a disposable weigh boat to prevent contamination of balances.
o Handle the compound gently to avoid creating dust.

 Dissolving:

o PRX-08066 is soluble in DMSO (=20.1 mg/mL with ultrasonic) and Ethanol (=2.85 mg/mL
with gentle warming). It is insoluble in water.

o When preparing a solution, add the solvent slowly to the solid compound to avoid
splashing.

o If using sonication or gentle warming to aid dissolution, ensure the container is
appropriately sealed to prevent aerosolization.

3.3. General Handling
o When working with solutions of PRX-08066, always wear appropriate gloves and a lab coat.

» Avoid direct contact with the skin and eyes. In case of contact, flush the affected area with
copious amounts of water and seek medical attention.

o Use positive displacement pipettes for transferring solutions to minimize aerosol generation.

Disposal Plan

Proper disposal of PRX-08066 and contaminated materials is crucial to prevent environmental
contamination and ensure laboratory safety.
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Waste Type Disposal Procedure

- Collect in a clearly labeled, sealed, and
) compatible hazardous waste container.-
Unused Solid PRX-08066 ] o
Dispose of through your institution's approved

hazardous waste disposal program.

_ _ - Place in a designated, sealed hazardous
Contaminated Labware (e.g., weigh boats, o )
_ _ waste bag or container immediately after use.-
pipette tips) ) i
Dispose of as solid hazardous waste.

- Due to its high aquatic toxicity, do not dispose
of PRX-08066 solutions down the drain.- Collect
) all aqueous waste containing PRX-08066 in a
Aqueous Waste Solutions
clearly labeled, sealed hazardous waste
container.- The container should be marked as

"Acutely Toxic to Aquatic Life."

- Remove gloves and other disposable PPE
Contaminated PPE (Gloves, etc.) carefully to avoid self-contamination.- Dispose

of in a designated hazardous waste container.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or seek immediate medical attention.

[1]
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« Spill:

o For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.

o Clean the spill area with an appropriate decontaminating agent.

o For large spills, evacuate the area and contact your institution's emergency response

team.

Experimental Workflow

The following diagram outlines the standard workflow for safely handling PRX-08066 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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